Cas no 2227824-40-8 (2-(2R)-2-hydroxypropyl-5-methylphenol)

• Product Name: 2-(2R)-2-hydroxypropyl-5-methylphenol
• CAS No: 2227824-40-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6258667
• PubChem ID: 165976630
• Update Time: 2025-05-30

2-(2R)-2-hydroxypropyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-hydroxypropyl-5-methylphenol
• 2-[(2R)-2-hydroxypropyl]-5-methylphenol
• 2227824-40-8
• EN300-1796023

• Inchi： 1S/C10H14O2/c1-7-3-4-9(6-8(2)11)10(12)5-7/h3-5,8,11-12H,6H2,1-2H3/t8-/m1/s1
• InChI Key： CGHLLTVBTPCUJJ-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2R)-2-hydroxypropyl-5-methylphenol

2-(2R)-2-Hydroxypropyl-5-Methylphenol: A Comprehensive Overview

2-(2R)-2-Hydroxypropyl-5-Methylphenol, also known by its CAS number 2227824-40-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 2-(2R)-2-hydroxypropyl-5-methylphenol consists of a phenol ring substituted with a methyl group at the 5-position and a hydroxypropyl group at the 2-position. The hydroxypropyl group is further distinguished by its (R)-configuration at the second carbon atom. This stereochemistry plays a crucial role in determining the compound's physical properties and biological interactions. Recent studies have highlighted the importance of stereochemistry in modulating pharmacokinetic profiles, making (R)-configured compounds particularly valuable in drug design.

From a synthetic perspective, the preparation of (R)-configured 5-methylphenol derivatives has been optimized through various methodologies. One prominent approach involves the enantioselective synthesis of the hydroxypropyl group using chiral catalysts. This method ensures high enantiomeric excess, which is critical for maintaining the compound's desired properties. Researchers have also explored alternative routes, such as cross-coupling reactions and enzymatic resolutions, to enhance scalability and reduce production costs.

The biological activity of (R)-configured 5-methylphenol derivatives has been extensively studied in recent years. Preclinical studies have demonstrated that these compounds exhibit potent antioxidant and anti-inflammatory properties, making them promising candidates for treating conditions such as neurodegenerative diseases and chronic inflammation. Additionally, their ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

One area of particular interest is the exploration of (R)-configured 5-methylphenol derivatives as inhibitors of specific kinase enzymes. Kinases are key players in cellular signaling, and their dysregulation is implicated in numerous diseases. By targeting these enzymes, researchers aim to develop novel therapeutic agents with high specificity and efficacy.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of (R)-configured 5-methylphenol derivatives. These models provide insights into their binding affinities with target proteins, aiding in the rational design of improved analogs. Such computational approaches are increasingly being integrated with experimental studies to accelerate drug discovery processes.

In conclusion, (R)-configured 5-methylphenol derivatives, exemplified by CAS No 2227824-40-8, represent a class of compounds with immense potential in pharmaceutical research. Their unique stereochemistry, versatile synthetic methods, and promising biological activities make them a focal point for future investigations. As research continues to uncover their full potential, these compounds are poised to contribute significantly to the development of innovative therapeutic agents.